![molecular formula C25H27NO5S B281115 N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-4-methylbenzenesulfonamide](/img/structure/B281115.png)
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-4-methylbenzenesulfonamide
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Overview
Description
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-4-methylbenzenesulfonamide, also known as AM404, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in the 1990s and has since been the subject of numerous scientific studies investigating its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-4-methylbenzenesulfonamide is thought to exert its effects through several different mechanisms. One of the primary mechanisms of action of this compound is its ability to inhibit the endocannabinoid transporter, which leads to an increase in endocannabinoid levels in the body. Endocannabinoids are known to play a role in pain and inflammation, and the increased levels of these compounds may help to reduce pain and inflammation in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the body. Studies have shown that this compound can reduce pain and inflammation, and may also have neuroprotective effects. Additionally, this compound has been shown to have anti-cancer properties, and may be useful in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-4-methylbenzenesulfonamide in lab experiments is its well-established mechanism of action. Additionally, this compound is a synthetic compound, which means that it is relatively easy to produce and can be standardized for use in experiments. However, one of the limitations of using this compound in lab experiments is that it may not accurately reflect the effects of endocannabinoids in the body, as it is a synthetic compound that has been designed to mimic the effects of endocannabinoids.
Future Directions
There are a number of potential future directions for research on N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-4-methylbenzenesulfonamide. One area of research that is currently being explored is the use of this compound as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, there is ongoing research into the use of this compound as a potential treatment for cancer, as well as its potential use in the treatment of other inflammatory conditions such as arthritis. Overall, the potential therapeutic applications of this compound continue to be an area of active research and investigation.
Synthesis Methods
The synthesis of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-4-methylbenzenesulfonamide involves several steps, starting with the reaction of 4-methylbenzenesulfonyl chloride with cyclohexylamine to form N-(cyclohexylsulfonyl)-4-methylbenzenesulfonamide. This compound is then reacted with 3-acetyl-2-methyl-1-benzofuran to form N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylsulfonyl)-4-methylbenzenesulfonamide, which is subsequently hydrolyzed to form this compound.
Scientific Research Applications
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(cyclohexylcarbonyl)-4-methylbenzenesulfonamide has been the subject of extensive scientific research due to its potential therapeutic applications. One of the most widely studied applications of this compound is its use as a potential treatment for pain and inflammation. Studies have shown that this compound acts as an inhibitor of the endocannabinoid transporter, which leads to an increase in endocannabinoid levels in the body. Endocannabinoids are known to play a role in pain and inflammation, and the increased levels of these compounds may help to reduce pain and inflammation in the body.
Properties
Molecular Formula |
C25H27NO5S |
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Molecular Weight |
453.6 g/mol |
IUPAC Name |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-methylphenyl)sulfonylcyclohexanecarboxamide |
InChI |
InChI=1S/C25H27NO5S/c1-16-9-12-21(13-10-16)32(29,30)26(25(28)19-7-5-4-6-8-19)20-11-14-23-22(15-20)24(17(2)27)18(3)31-23/h9-15,19H,4-8H2,1-3H3 |
InChI Key |
MXPPNFPSDWUFBE-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4CCCCC4 |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4CCCCC4 |
Origin of Product |
United States |
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